5-(furan-2-yl)-N-methyl-1,2-oxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C9H8N2O3/c1-10-9(12)6-5-8(14-11-6)7-3-2-4-13-7/h2-5H,1H3,(H,10,12)
• InChI Key: NSAZIKVAHDKCML-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=NOC(=C1)C2=CC=CO2
• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol

Description

The compound “5-(furan-2-yl)-N-methyl-1,2-oxazole-3-carboxamide” is a complex organic molecule that contains a furan ring, an oxazole ring, and a carboxamide group. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen. Oxazole is a five-membered ring containing two heteroatoms; one oxygen atom and one nitrogen atom. The carboxamide group consists of a carbonyl (C=O) and an amine (NH2) attached to the same carbon atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or studies on this compound, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry methods are typically used to analyze the molecular structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present in the molecule. Both furan and oxazole rings are aromatic and might undergo electrophilic substitution reactions. The carboxamide group could be involved in various reactions such as hydrolysis, reduction, and condensation.

Scientific Research Applications

Antibacterial Activity

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Antimicrobial Compounds

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Cancer Research

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Urease Inhibitory Activities

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Sirtuin 2 Inhibitors

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Drug Discovery

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Mechanism of Action

The mechanism of action would depend on the application of this compound. If it’s used as a drug, the mechanism would involve interaction with biological targets. If it’s used in materials science, the mechanism might involve its physical or chemical properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions could involve studying this compound’s reactivity, potential applications, and biological activity. It could also involve developing more efficient synthesis methods.